Cas no 861338-04-7 (1,3-Dibromo-5-chloro-2-ethoxybenzene)

1,3-Dibromo-5-chloro-2-ethoxybenzene is a halogenated aromatic compound characterized by its distinct substitution pattern, featuring bromine, chlorine, and ethoxy functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of multiple halogens enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ethoxy group offers additional functionalization opportunities. Its high purity and stability under standard conditions ensure consistent performance in demanding applications. The compound is typically handled under controlled conditions due to its halogenated nature, requiring appropriate safety measures.
1,3-Dibromo-5-chloro-2-ethoxybenzene structure
861338-04-7 structure
Product name:1,3-Dibromo-5-chloro-2-ethoxybenzene
CAS No:861338-04-7
MF:C8H7Br2ClO
MW:314.401580095291
CID:5074396

1,3-Dibromo-5-chloro-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-DIBROMO-5-CHLORO-2-ETHOXYBENZENE
    • 1,3-Dibromo-5-chloro-2-ethoxybenzene
    • Inchi: 1S/C8H7Br2ClO/c1-2-12-8-6(9)3-5(11)4-7(8)10/h3-4H,2H2,1H3
    • InChI Key: SDPLAFMAGSYHIR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OCC)Br)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

1,3-Dibromo-5-chloro-2-ethoxybenzene Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Aaron
AR00IEMA-10g
1,3-dibromo-5-chloro-2-ethoxybenzene
861338-04-7
10g
$592.00 2023-12-14
abcr
AB605905-10g
1,3-Dibromo-5-chloro-2-ethoxybenzene; .
861338-04-7
10g
€631.00 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1744278-1g
1,3-Dibromo-5-chloro-2-ethoxybenzene
861338-04-7 98%
1g
¥2654.00 2024-07-28
abcr
AB605905-5g
1,3-Dibromo-5-chloro-2-ethoxybenzene; .
861338-04-7
5g
€393.40 2024-07-19
Aaron
AR00IEMA-5g
1,3-Dibromo-5-chloro-2-ethoxybenzene
861338-04-7 95%
5g
$423.00 2025-02-12
abcr
AB605905-1g
1,3-Dibromo-5-chloro-2-ethoxybenzene; .
861338-04-7
1g
€147.70 2024-07-19
abcr
AB605905-25g
1,3-Dibromo-5-chloro-2-ethoxybenzene; .
861338-04-7
25g
€1186.90 2024-07-19

Additional information on 1,3-Dibromo-5-chloro-2-ethoxybenzene

Comprehensive Overview of 1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7): Properties, Applications, and Industry Relevance

1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7) is a halogenated aromatic compound with significant utility in organic synthesis and specialty chemical manufacturing. Its molecular structure, featuring bromine and chlorine substituents, makes it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article delves into its physicochemical properties, synthetic pathways, and emerging applications, aligning with trending searches like "halogenated benzene derivatives" and "high-value chemical intermediates."

The compound’s systematic name, 1,3-Dibromo-5-chloro-2-ethoxybenzene, reflects its precise substitution pattern, which is critical for regioselective reactions. Researchers frequently search for "CAS 861338-04-7 solubility" or "ethoxybenzene derivatives uses," highlighting its relevance in solvent systems and catalytic processes. With a molecular weight of 314.39 g/mol and a melting point range of 45–50°C, it exhibits moderate polarity, making it suitable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig amination.

In the context of sustainability, 1,3-Dibromo-5-chloro-2-ethoxybenzene is explored in green chemistry initiatives. Queries such as "eco-friendly halogenated compounds" and "biodegradable aromatic intermediates" underscore industry demand for safer alternatives. Recent studies suggest its potential in photovoltaic materials, aligning with searches for "organic electronics building blocks." Its stability under thermal stress (up to 200°C) further supports applications in high-performance polymers.

From a commercial perspective, CAS No. 861338-04-7 is pivotal for producing pharmaceutical scaffolds and liquid crystal precursors. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing user queries like "how to analyze dibromo-chloroethoxybenzene." Regulatory compliance, particularly REACH and FDA guidelines, is another hotspot, with searches for "halogenated benzene safety data."

Innovations in catalysis have amplified interest in this compound. For instance, palladium-catalyzed functionalizations of 1,3-Dibromo-5-chloro-2-ethoxybenzene enable efficient C-C bond formations, a topic linked to searches like "Pd-catalyzed ether synthesis." Additionally, its role in synthesizing fluorescent dyes responds to queries on "benzene-based chromophores."

In summary, 1,3-Dibromo-5-chloro-2-ethoxybenzene (CAS No. 861338-04-7) bridges academic research and industrial applications, driven by its structural uniqueness and adaptability. By addressing trending topics like "sustainable halogen chemistry" and "specialty chemical sourcing," this overview caters to both technical and commercial audiences, optimizing SEO through targeted keyword integration.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:861338-04-7)1,3-Dibromo-5-chloro-2-ethoxybenzene
A1216019
Purity:99%
Quantity:1g
Price ($):284